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Compound of Interest

Compound Name: Bis(trimethylsilyl) malonate

Cat. No.: B098957 Get Quote

An In-Depth Technical Guide to Bis(trimethylsilyl) Malonate

Introduction
Bis(trimethylsilyl) malonate (BTMSM), also known as malonic acid bis(trimethylsilyl) ester, is

a silyl ester derivative of malonic acid.[1] Its chemical structure features two trimethylsilyl (TMS)

groups protecting the carboxylic acid functionalities of the malonate backbone. This structural

modification enhances its solubility in organic solvents and modulates its reactivity, making it a

valuable and versatile reagent in modern organic synthesis.[2] For researchers, particularly

those in medicinal chemistry and materials science, a thorough understanding of BTMSM's

physical properties, reactivity, and handling requirements is paramount for its effective and safe

application.

This guide serves as a comprehensive technical resource for scientists and drug development

professionals. It details the core physical and chemical properties of BTMSM, outlines its

synthesis and purification, explores its key applications, and provides essential safety

protocols. The information presented herein is synthesized from established chemical literature

and supplier documentation to ensure technical accuracy and practical relevance.

Core Physical and Chemical Properties
The utility of any chemical reagent is fundamentally linked to its physical properties. These

parameters dictate the conditions required for storage, handling, and reaction setup. The key

properties of bis(trimethylsilyl) malonate are summarized below.
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Property Value Source(s)

IUPAC Name
bis(trimethylsilyl)

propanedioate
[3]

Synonyms
Malonic acid bis(trimethylsilyl)

ester, BTMSM
[4]

CAS Number 18457-04-0 [5]

Molecular Formula C₉H₂₀O₄Si₂ [4][6]

Molecular Weight 248.42 g/mol [3][5]

Appearance
Colorless to light yellow, clear

liquid
[7][8]

Boiling Point
63-66 °C at 1 mmHg; 102 °C

at 15 mmHg
[5][9]

Density 0.974 g/mL at 25 °C [5][9]

Refractive Index (n20/D) 1.416 [5]

Flash Point 24 °C (75.2 °F) - closed cup [9]

Hydrolytic Sensitivity
Reacts slowly with

moisture/water
[7]

The trimethylsilyl groups impart a non-polar character to the molecule, rendering it soluble in a

wide range of common organic solvents such as dichloromethane (DCM), tetrahydrofuran

(THF), and ethers. However, it is sensitive to moisture.[6][10] The presence of protic

substances, such as water or alcohols, can lead to the hydrolysis of the silyl ester bonds,

regenerating malonic acid and trimethylsilanol. This necessitates the use of anhydrous

conditions during its storage and in reactions where the integrity of the silyl ester is critical.[6]

[10]

Synthesis and Purification
The preparation of bis(trimethylsilyl) malonate is typically achieved through the silylation of

malonic acid. This process involves reacting malonic acid with a suitable silylating agent. Two
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common and effective methods are detailed below.

Synthesis via Trimethylsilyl Chloride (TMSCl)
This is the most conventional route, utilizing trimethylsilyl chloride as the silylating agent and a

tertiary amine base, such as triethylamine or pyridine, to neutralize the hydrochloric acid

byproduct.[2][11] The reaction must be performed under anhydrous conditions to prevent the

hydrolysis of TMSCl and the product.

Causality of Experimental Choices:

Anhydrous Solvent (DCM): Dichloromethane is used as it is a relatively non-polar, aprotic

solvent that readily dissolves the reactants but does not react with them. Its anhydrous

nature is crucial to prevent premature hydrolysis of the TMSCl reagent.

Triethylamine (Base): The reaction of malonic acid with TMSCl produces two equivalents of

HCl. Triethylamine is a non-nucleophilic base that scavenges this HCl, forming triethylamine

hydrochloride salt and driving the reaction to completion.

Inert Atmosphere (Nitrogen): An inert atmosphere prevents atmospheric moisture from

interfering with the silylating agent and the moisture-sensitive product.

Reflux: Heating the reaction to reflux provides the necessary activation energy to ensure the

complete disilylation of malonic acid.[2]

Experimental Protocol:

Suspend malonic acid (1.0 equivalent) in anhydrous dichloromethane (DCM) in a flame-

dried, three-necked flask under a nitrogen atmosphere.

Equip the flask with a reflux condenser, a dropping funnel, and a magnetic stirrer.

Cool the stirred suspension in an ice bath (0 °C).

Add triethylamine (2.2 equivalents) dropwise to the suspension.

Following the addition of the base, add trimethylsilyl chloride (2.2 equivalents) dropwise,

maintaining the temperature at 0 °C.
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After the addition is complete, remove the ice bath and allow the mixture to warm to room

temperature.

Heat the reaction mixture to reflux and maintain for 12-24 hours to ensure complete

conversion.[2]

Cool the mixture and filter it to remove the precipitated triethylamine hydrochloride salt.[2]

Concentrate the filtrate under reduced pressure to remove the solvent.

Purify the resulting crude oil by vacuum distillation (63–66 °C at 1 mmHg) to yield pure

bis(trimethylsilyl) malonate as a clear, colorless liquid.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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